Cas no 72472-29-8 (9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one)

• Product Name: 9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• CAS No: 72472-29-8
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 977166
• PubChem ID: 327865
• Update Time: 2025-11-05

9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Chemical and Physical Properties

Names and Identifiers

• 9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• 5-bromo-1-benzosuberone
• 9-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• 9-bromo-6,7,8,9-tetrahydrobenzocyclohepten-5-one
• 9-bromobenzosuberone
• AC1L71FE
• NSC304641
• SureCN6422853
• DTXSID70316569
• EN300-763011
• starbld0034512
• SCHEMBL6422853
• 9-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• 72472-29-8
• HZPXWGZCCZHHFH-UHFFFAOYSA-N
• NSC-304641
• G53738

• Inchi： 1S/C11H11BrO/c12-10-6-3-7-11(13)9-5-2-1-4-8(9)10/h1-2,4-5,10H,3,6-7H2
• InChI Key： HZPXWGZCCZHHFH-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C(CCC1)=O

Computed Properties

• Exact Mass: 237.99933
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.48920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one

Comprehensive Overview of 9-Bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one (CAS No. 72472-29-8): Properties, Applications, and Research Insights

The compound 9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one (CAS No. 72472-29-8) is a brominated derivative of tetrahydrobenzoannulene, a structurally unique scaffold that has garnered significant attention in organic chemistry and pharmaceutical research. Its molecular framework combines a seven-membered ring with a ketone functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, cycloadditions, and catalyzed transformations, aligning with the growing demand for sustainable synthetic methodologies.

In recent years, the search for novel heterocyclic compounds has intensified due to their applications in drug discovery and materials science. The 9-bromo substitution in this molecule enhances its utility as a building block for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biologically active molecules. This aligns with trending topics like green chemistry and atom economy, as scientists seek efficient routes to minimize waste and energy consumption.

The tetrahydrobenzo[7]annulen-5-one core is also of interest in optoelectronic materials research. Its conjugated system and bromine atom offer opportunities for tuning photophysical properties, a hot topic in the development of organic light-emitting diodes (OLEDs) and sensors. With the rise of AI-assisted molecular design, queries like "how to optimize annulene derivatives for OLEDs" or "computational modeling of brominated aromatics" reflect the compound's relevance in cutting-edge applications.

From a synthetic perspective, the stability of CAS No. 72472-29-8 under various conditions has been investigated to address common laboratory challenges. For instance, its compatibility with grignard reagents or lithiation protocols is frequently discussed in forums, highlighting practical considerations for researchers. Additionally, its role in constructing polycyclic systems via intramolecular cyclizations resonates with the broader trend of complex molecule assembly in medicinal chemistry.

Environmental and regulatory aspects are also critical. While not classified as hazardous, proper handling of brominated compounds is emphasized in safety guidelines. Searches for "eco-friendly bromination methods" or "alternatives to halogenated intermediates" underscore the industry's shift toward sustainable practices, where 9-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one serves as a case study for balanced functionality and safety.

In summary, 72472-29-8 exemplifies the intersection of traditional organic synthesis and modern technological demands. Its structural features and reactivity profile continue to inspire innovations across drug development, material science, and catalysis, making it a compound of enduring scientific value.